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Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of N-
Heptylformamide as a solvent and reagent in various organic synthesis reactions. While

specific documented examples in the literature are scarce, its properties as a high-boiling point,

polar aprotic formamide suggest its utility in reactions where related solvents like N,N-

dimethylformamide (DMF) are commonly employed. This document outlines general

experimental setups, protocols, and key considerations for utilizing N-Heptylformamide in your

research.

Physicochemical Properties of N-Heptylformamide
A clear understanding of the physical and chemical properties of a solvent is crucial for

designing and executing successful chemical reactions. N-Heptylformamide is a colorless

liquid with the following properties:
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Property Value Source

IUPAC Name N-heptylformamide PubChem[1]

Molecular Formula C8H17NO PubChem[1]

Molecular Weight 143.23 g/mol PubChem[1]

SMILES CCCCCCCNC=O PubChem[1]

InChIKey
YAUHDTOEJHVKJO-

UHFFFAOYSA-N
PubChem[1]

CAS Number 59734-16-6 PubChem[1]

Potential Applications in Organic Synthesis
Based on the known reactivity of other formamides, N-Heptylformamide can be explored as a

solvent or reagent in the following key reactions:

N-Formylation of Amines: Formamides are frequently used as formylating agents. N-
Heptylformamide could serve as a source of the formyl group for the protection of primary

and secondary amines, a common step in the synthesis of pharmaceuticals and other

bioactive molecules.

Vilsmeier-Haack Reaction: This reaction is a versatile method for the formylation of electron-

rich aromatic and heteroaromatic compounds. While typically employing DMF, N-
Heptylformamide could potentially be used to generate the Vilsmeier reagent, offering a

higher boiling point solvent option which may be advantageous for less reactive substrates.

Fischer Indole Synthesis: The synthesis of indoles, a privileged scaffold in medicinal

chemistry, often requires high temperatures and polar aprotic solvents. The high boiling point

of N-Heptylformamide makes it a candidate for this reaction, potentially improving yields

and reaction rates for certain substrates.

Microwave-Assisted Synthesis: The polar nature of N-Heptylformamide suggests it would

be an effective solvent for microwave-assisted organic synthesis (MAOS). MAOS can

significantly reduce reaction times and improve yields.[2][3][4][5]
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Experimental Protocols
The following are generalized protocols that can be adapted for the use of N-
Heptylformamide. Note: These are starting points and will require optimization for specific

substrates and reaction conditions.

General Protocol for N-Formylation of a Primary Amine
This protocol describes a general procedure for the N-formylation of a primary amine using N-
Heptylformamide as the formylating agent.

Materials:

Primary amine

N-Heptylformamide

Anhydrous toluene (or another suitable high-boiling solvent)

Dean-Stark apparatus

Standard laboratory glassware

Magnetic stirrer and heating mantle

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add

the primary amine (1.0 eq).

Add N-Heptylformamide (1.0 - 1.2 eq) and anhydrous toluene. The concentration will need

to be optimized, but a starting point of 0.5 M is recommended.

Heat the reaction mixture to reflux.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Once the starting material is consumed, cool the reaction mixture to room temperature.
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Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel or by

recrystallization.

Diagrams and Workflows
To facilitate the exploration of N-Heptylformamide in your research, the following diagrams

illustrate a general experimental workflow and a conceptual representation of the N-formylation

reaction.
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Caption: General workflow for developing reactions in N-Heptylformamide.
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Caption: Conceptual pathway for N-formylation using N-Heptylformamide.

Safety Considerations
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N-Heptylformamide is classified as a substance that causes skin and serious eye irritation,

and may cause respiratory irritation.[1] Always handle this chemical in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-Heptylformamide | C8H17NO | CID 347402 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-
containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

3. ajchem-a.com [ajchem-a.com]

4. ijnrd.org [ijnrd.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Experimental Protocols and Application Notes for
Reactions in N-Heptylformamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054345#experimental-setup-for-reactions-in-n-
heptylformamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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